Cas no 478694-53-0 (trans-methyl 3aminocyclohexane1carboxylate)

• Product Name: trans-methyl 3aminocyclohexane1carboxylate
• CAS No: 478694-53-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD27988070
• CID: 931525
• PubChem ID: 46172887
• Update Time: 2025-05-28

trans-methyl 3aminocyclohexane1carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-amino-, methyl ester, (1R,3R)-rel- (9CI)
• trans-methyl 3aminocyclohexane1carboxylate
• trans-3-Amino-cyclohexanecarboxylic acid methyl ester
• MFCD30065531
• methyl (1R,3R)-3-aminocyclohexane-1-carboxylate
• 1821656-06-7
• rac-methyl (1R,3R)-3-aminocyclohexane-1-carboxylate
• EN300-365294
• EN300-1069367
• Cyclohexanecarboxylic acid, 3-amino-, methyl ester, (1R,3R)-rel-
• SCHEMBL1543564
• (1R,3R)-Methyl 3-aminocyclohexanecarboxylate
• rel-(1R,3R)-Methyl 3-aminocyclohexanecarboxylate
• rel-(1R,3R)-Methyl3-aminocyclohexanecarboxylate
• 478694-53-0

• MDL： MFCD27988070
• Inchi： 1S/C8H15NO2/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7H,2-5,9H2,1H3/t6-,7-/m1/s1
• InChI Key： ZMMITUCIAZVHCG-RNFRBKRXSA-N
• SMILES： O(C)C([C@@H]1CCC[C@H](C1)N)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives